Cas no 2034473-40-8 (N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide)

• Product Name: N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide
• CAS No: 2034473-40-8
• MF: C₁₈H₁₄FN₃OS
• MW: 339.386665821075
• CID: 6252653
• PubChem ID: 121017055
• Update Time: 2025-10-15

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide
• AKOS026688747
• F6469-0405
• N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-3-fluorobenzamide
• 3-fluoro-N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
• 2034473-40-8

• Inchi： 1S/C18H14FN3OS/c19-13-5-3-4-12(10-13)17(23)20-15-7-2-1-6-14(15)16-11-22-8-9-24-18(22)21-16/h1-7,10-11H,8-9H2,(H,20,23)
• InChI Key： KIVMBXFMDXUQHP-UHFFFAOYSA-N
• SMILES： S1CCN2C=C(C3=CC=CC=C3NC(C3C=CC=C(C=3)F)=O)N=C12

Computed Properties

• Exact Mass: 339.08416141g/mol
• Monoisotopic Mass: 339.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide

Professional Introduction to N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide (CAS No. 2034473-40-8)

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034473-40-8, represents a unique structural motif that combines the properties of imidazothiazole and benzamide moieties. The presence of a fluorobenzamide group introduces a layer of electronic and steric modulation, making it a promising candidate for further exploration in drug discovery and development.

The core structure of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide is built upon a fused heterocyclic system consisting of an imidazole ring and a thiazole ring. This type of bicyclic system is well-documented for its biological activity and has been extensively studied for its potential applications in medicinal chemistry. The 2,3-dihydroimidazo[2,1-b]thiazole scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The benzamide moiety in N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide adds another dimension to its potential biological activity. Benzamides are known for their role as bioisosteres in drug design, often improving solubility, metabolic stability, and binding affinity. The introduction of a fluorine atom at the para position of the benzamide group further fine-tunes these properties, making the compound an attractive candidate for further investigation.

The synthesis of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide involves multi-step organic transformations that require precise control over reaction conditions. The construction of the imidazothiazole core typically involves cyclization reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the benzamide group and fluorine atom requires careful selection of reagents and catalysts to ensure high yield and purity.

The pharmacological potential of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to modulate key biological pathways makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

One particularly intriguing aspect of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide is its interaction with target proteins. The combination of the imidazothiazole and benzamide groups provides multiple binding sites that can be optimized to enhance affinity and selectivity. This dual functionality has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed in disease states.

The use of computational methods has played a crucial role in understanding the binding interactions of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in interactions. These computational studies have guided experimental efforts and have provided valuable insights into the structural requirements for optimal biological activity.

In conclusion, N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-fluorobenzamide represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological profile and explore its potential applications in medicine.